Cas no 304-53-0 (a,a-Dimethyltryptamine)

a,a-Dimethyltryptamine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-ethanamine,a,a-dimethyl-
- 1-(1H-INDOL-3-YL)-2-METHYLPROPAN-2-AMINE
- 2-indol-3-yl-1,1-dimethyl-ethylamine
- Ro 3-1638
- alpha,alpha-Dimethyl-1H-indole-3-ethanamine
- alpha,alpha-Dimethyl-3-indoleethanamine
- alpha,alpha-Dimethyltryptamine
- [2- (1H-indol-3-yl)-1,1-dimethylethyl]amine
- 3-(2'-methyl-2'-aminopropyl) indole
- INDOLE, 3-(2-AMINO-2-METHYLPROPYL)-
- SCHEMBL4100216
- 1,1-dimethyl-2-(1H-indol-3-yl)ethyl amine
- SS-4588
- 2-(3 -INDOLYL)-1,1-DIMETHYLETHYLAMINE
- [2-(1H-indol-3yl)-1,1-dimethylethyl]amine
- AB09840
- FT-0684488
- 1H-Indole-3-ethanamine, alpha,alpha-dimethyl-
- AKOS006277372
- [2-(1H-indol-3-yl)-1,1-dimethylethyl]amine
- 2-(3-indolyl)-1,1-dimethylethylamine
- BRN 0127833
- 1-(INDOL-3-YL)-2-METHYLPROPAN-2-AMINE
- 304-53-0
- DTXSID10184481
- WREHPEFXXFJIIJ-UHFFFAOYSA-N
- a,a-Dimethyltryptamine
- EN300-1830764
- MFCD01719186
- 5-22-10-00183 (Beilstein Handbook Reference)
- DB-016241
- alpha,alpha-Dimethyl-1H-indole-3-ethanamine; 1-(1H-Indol-3-yl)-2-methylpropan-2-amine; 3-(2-Amino-2,2-dimethylethyl)indole; alpha,alpha-Dimethyl-3-indoleethanamine; Ro 3-1638
-
- MDL: I169426
- Inchi: InChI=1S/C12H16N2/c1-12(2,13)7-9-8-14-11-6-4-3-5-10(9)11/h3-6,8,14H,7,13H2,1-2H3
- InChI Key: WREHPEFXXFJIIJ-UHFFFAOYSA-N
- SMILES: CC(C)(CC1=CNC2=CC=CC=C12)N
Computed Properties
- Exact Mass: 188.13100
- Monoisotopic Mass: 188.131349
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 41.8
Experimental Properties
- Color/Form: No date available
- Density: 1.098±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 130-131 ºC
- Boiling Point: 349°Cat760mmHg
- Flash Point: 191.8°C
- Refractive Index: 1.628
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
- PSA: 41.81000
- LogP: 3.14800
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
a,a-Dimethyltryptamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
a,a-Dimethyltryptamine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
a,a-Dimethyltryptamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | SS-4588-10MG |
1-(1H-indol-3-yl)-2-methylpropan-2-amine |
304-53-0 | >97% | 10mg |
£63.00 | 2023-09-09 | |
TRC | D530305-100mg |
a,a-Dimethyltryptamine |
304-53-0 | 100mg |
$ 299.00 | 2023-09-07 | ||
Fluorochem | 046113-5g |
1-(1H-Indol-3-yl)-2-methylpropan-2-amine |
304-53-0 | 97% | 5g |
£143.00 | 2021-06-27 | |
Enamine | EN300-1830764-1.0g |
1-(1H-indol-3-yl)-2-methylpropan-2-amine |
304-53-0 | 95% | 1g |
$1214.0 | 2023-06-03 | |
Enamine | EN300-1830764-5g |
1-(1H-indol-3-yl)-2-methylpropan-2-amine |
304-53-0 | 95% | 5g |
$3520.0 | 2023-09-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1535767-1g |
1-(1H-indol-3-yl)-2-methylpropan-2-amine |
304-53-0 | 98% | 1g |
¥5967.00 | 2024-08-02 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I169426-1g |
(5R)-5-Phenylmorpholin-3-one |
304-53-0 | 1g |
¥3,862.00 | 2021-05-24 | ||
Chemenu | CM149139-5g |
1-(1H-Indol-3-yl)-2-methylpropan-2-amine |
304-53-0 | 95%+ | 5g |
$684 | 2023-02-02 | |
Enamine | EN300-1830764-0.1g |
1-(1H-indol-3-yl)-2-methylpropan-2-amine |
304-53-0 | 95% | 0.1g |
$420.0 | 2023-09-19 | |
Enamine | EN300-1830764-5.0g |
1-(1H-indol-3-yl)-2-methylpropan-2-amine |
304-53-0 | 95% | 5g |
$3520.0 | 2023-06-03 |
a,a-Dimethyltryptamine Related Literature
-
1. Ionic limiting partial molal volumes in various solventsBoris S. Krumgalz J. Chem. Soc. Faraday Trans. 1 1980 76 1887
-
2. Stereochemistry of a triterpenoid trisaccharide from Centella asiatica. X-Ray determination of the structure of asiaticosideShashi B. Mahato,Niranjan P. Sahu,Peter Luger,Eveline Müller J. Chem. Soc. Perkin Trans. 2 1987 1509
Additional information on a,a-Dimethyltryptamine
Chemical Profile of a,a-Dimethyltryptamine (CAS No. 304-53-0)
a,a-Dimethyltryptamine (DMT) is a naturally occurring tryptamine alkaloid with the CAS registry number 304-53-0. This compound has garnered significant attention in both scientific and cultural contexts due to its unique pharmacological properties and its presence in various natural sources. The chemical structure of DMT is characterized by a tryptamine backbone, with two methyl groups attached to the alpha carbon, giving it the name a,a-dimethyltryptamine.
Recent studies have highlighted the fascinating pharmacology of DMT, particularly its interaction with serotonin receptors in the brain. Research has shown that DMT acts as a potent agonist at the serotonin 2A receptor (5-HT2A), which is implicated in various neurological processes, including perception, cognition, and mood regulation. This activity contributes to its hallucinogenic effects, which have been explored in both therapeutic and recreational contexts.
The natural occurrence of DMT is widespread, with traces found in plants, animals, and even human urine under certain conditions. Notably, DMT is a key component of ayahuasca, a traditional Amazonian brew used in spiritual and healing practices. Modern research has delved into the potential therapeutic applications of DMT, particularly in treating conditions such as depression, anxiety, and post-traumatic stress disorder (PTSD). Clinical trials have demonstrated promising results, suggesting that controlled administration of DMT could offer novel avenues for mental health treatment.
From a synthetic perspective, a,a-dimethyltryptamine can be produced through various chemical pathways, including the racemization of tryptophan derivatives or the use of alkylation techniques on tryptamines. These methods have been refined over the years to improve yield and purity, making DMT more accessible for research purposes.
In terms of safety and toxicity, DMT exhibits a relatively narrow therapeutic window. While it is generally considered safe when used responsibly under controlled conditions, improper use can lead to adverse effects such as anxiety or panic reactions. Regulatory frameworks around the world vary in their approach to DMT, reflecting ongoing debates about its potential benefits and risks.
Recent advancements in neuroimaging techniques have provided deeper insights into how DMT affects brain activity. Functional magnetic resonance imaging (fMRI) studies have shown increased connectivity in certain brain networks during DMT-induced states, which may correlate with its hallucinogenic effects. These findings contribute to our understanding of altered states of consciousness and their neural correlates.
The cultural significance of a,a-dimethyltryptamine cannot be overlooked. Beyond its scientific applications, DMT has been integral to indigenous rituals and spiritual practices for centuries. This dual role as both a scientific curiosity and a cultural artifact underscores its complex relationship with human society.
In conclusion, a,a-dimethyltryptamine (CAS No. 304-53-0) is a multifaceted compound with rich scientific and cultural dimensions. As research continues to uncover its potential applications and mechanisms of action, DMT remains at the forefront of discussions about consciousness, mental health, and human experience.
304-53-0 (a,a-Dimethyltryptamine) Related Products
- 2235-90-7(1H-Indole-3-ethanamine,a-ethyl-)
- 1396844-73-7(1-(2-bromobenzoyl)-4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]piperidine)
- 2171300-89-1(1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid)
- 1806968-99-9(4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine)
- 1820704-65-1(ethyl 2-amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate)
- 357268-80-5(N'-(2-methoxyphenyl)-N-(2-methylpropyl)ethanediamide)
- 1424355-17-8((E)-3-[5-(2-Bromophenyl)thiophen-2-yl]-2-cyano-N-(1-methoxypropan-2-yl)prop-2-enamide)
- 1806454-48-7(Ethyl 2-(3-bromo-2-oxopropyl)-4-methylphenylacetate)
- 1366323-84-3((3S)-3-{(tert-butoxy)carbonylamino}-3-(3-chlorothiophen-2-yl)propanoic acid)
- 565207-38-7(N,N-diethyl-3-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylbenzene-1-sulfonamide)




